Cas no 2229157-77-9 ((2-chloro-6-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (2-chloro-6-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2229157-77-9
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 5868303
• PubChem ID: 165652482
• Update Time: 2023-12-26

(2-chloro-6-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-nitrophenyl)methanesulfonyl fluoride
• 2229157-77-9
• EN300-1584680

• Inchi： 1S/C7H5ClFNO4S/c8-6-2-1-3-7(10(11)12)5(6)4-15(9,13)14/h1-3H,4H2
• InChI Key： VBDAAHGFIUPSGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CS(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.9611847g/mol
• Monoisotopic Mass: 252.9611847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.3Ų